7-Methoxy-3-methyl-1H-indole-2-carboxylic acid
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Overview
Description
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C11H11NO3 . It has a molecular weight of 205.21 .
Molecular Structure Analysis
The InChI code for 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid is 1S/C11H11NO3/c1-6-7-4-3-5-8 (15-2)10 (7)12-9 (6)11 (13)14/h3-5,12H,1-2H3, (H,13,14) .Physical And Chemical Properties Analysis
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid has a melting point of 222-223 degrees Celsius .Scientific Research Applications
Synthesis of Alkaloids
Indole derivatives, such as “7-Methoxy-3-methyl-1H-indole-2-carboxylic acid”, are prevalent moieties present in selected alkaloids . They play a main role in cell biology and have attracted increasing attention in recent years for their potential in the treatment of various disorders .
Treatment of Cancer Cells
Indole derivatives have been applied as biologically active compounds for the treatment of cancer cells . Their unique properties make them a promising area of research in the development of new cancer treatments .
Antimicrobial Applications
Indole derivatives have shown potential in the treatment of various microbial infections . Their antimicrobial properties could be harnessed to develop new drugs and treatments .
Treatment of Various Disorders
Indole derivatives have been used in the treatment of various disorders in the human body . This includes a wide range of conditions, demonstrating the versatility and potential of these compounds .
Synthesis of Pyrrolizidine Alkaloid
“7-Methoxy-3-methyl-1H-indole-2-carboxylic acid” can be used as a reactant for the synthesis of the pyrrolizidine alkaloid (±)-trachelanthamidine . This highlights its potential in the synthesis of complex organic compounds .
Preparation of Renieramycin G Analogs
This compound can also be used for the stereoselective preparation of renieramycin G analogs . This could have potential applications in the development of new drugs and treatments .
Safety and Hazards
Future Directions
Indole derivatives, such as 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid, have attracted increasing attention in recent years due to their potential therapeutic applications. They have been used as biologically active compounds for the treatment of cancer cells, microbes, and various types of disorders in the human body . Future research will likely continue to explore the therapeutic potential of these compounds.
Mechanism of Action
Target of Action
Indole derivatives, which include 7-methoxy-3-methyl-1h-indole-2-carboxylic acid, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making indole derivatives valuable for the treatment of various disorders .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in their biological activity . The specific interactions and resulting changes would depend on the particular targets of 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid.
Biochemical Pathways
Indole derivatives are known to affect various biological activities, suggesting that they may influence multiple biochemical pathways . The downstream effects of these pathways would depend on the specific targets and mode of action of 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid.
Result of Action
Indole derivatives are known to have various biological activities, suggesting that they may have multiple molecular and cellular effects .
Action Environment
Factors such as ph, temperature, and the presence of other compounds could potentially influence its action .
properties
IUPAC Name |
7-methoxy-3-methyl-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-6-7-4-3-5-8(15-2)10(7)12-9(6)11(13)14/h3-5,12H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNDRJHVKDDIAPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC2=C1C=CC=C2OC)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
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